1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol

• CAS No.: 547740-12-5
• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol
• InChI: InChI=1S/C11H23NO/c1-9(2)8-10(12-3)11(13)6-4-5-7-11/h9-10,12-13H,4-8H2,1-3H3/t10-/m0/s1
• InChI Key: UUGPGARFYQVEFL-JTQLQIEISA-N
• Isomeric SMILES: CC(C)C[C@@H](C1(CCCC1)O)NC
• Canonical SMILES: CC(C)CC(C1(CCCC1)O)NC

Description

1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol is a chemical compound with a complex structure that includes a cyclopentane ring, a methylamino group, and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Common synthetic routes may involve the use of reagents such as methylamine and cyclopentanone, with reaction conditions carefully controlled to ensure the desired stereochemistry and purity of the final product .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. Techniques such as continuous flow reactors and advanced purification methods may be employed to achieve high efficiency and consistency in production.

Chemical Reactions Analysis

Types of Reactions

1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the hydroxyl group or to alter the methylamino group.

Substitution: The methylamino group can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentanone derivatives, while substitution reactions can produce a wide range of functionalized cyclopentane compounds .

Scientific Research Applications

1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, such as its role in drug development for various diseases.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

(1S)-3-(Methylamino)-1-phenylpropan-1-ol: Shares a similar structure but with a phenyl group instead of a cyclopentane ring

(1RS)-3-(Methylamino)-1-phenylpropan-1-ol: Another similar compound with a phenyl group and racemic mixture.

(S)-3-Methylamino-1-(thiophen-2-yl)propan-1-ol: Contains a thiophene ring instead of a cyclopentane ring.

Uniqueness

1-[(1S)-3-methyl-1-(methylamino)butyl]cyclopentan-1-ol is unique due to its specific combination of functional groups and stereochemistry, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.